Cas no 74829-49-5 (1,4-Butane-1,1,2,2,3,3,4,4-d8-diol(9CI))

• Product Name: 1,4-Butane-1,1,2,2,3,3,4,4-d8-diol(9CI)
• CAS No: 74829-49-5
• MF: C₄H₁₀O₂
• MW: 98.1702952384949
• CID: 562620
• PubChem ID: 16211763
• Update Time: 2025-04-19

1,4-Butane-1,1,2,2,3,3,4,4-d8-diol(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butane-1,1,2,2,3,3,4,4-d8-diol(9CI)
• 1,4-Butanediol-1,1,2,2,3,3,4,4-D8
• [1,1,2,2,3,3,4,4-2H8]butane-1,4-diol
• 1,1,2,2,3,3,4,4-d8-1,4-butanediol
• 1,1,2,2,3,3,4,4-octadeutero-1,4-butanediol
• 1,4-butanediol-d8
• 269565_ALDRICH
• butane-d8-1,4-diol
• Butane-d8-diol
• d8-butane-1,4-diol
• DTXSID60583480
• 1,4-Butanediol-1,1,2,2,3,3,4,4-d8, 98 atom % D
• 74829-49-5
• 1,1,2,2,3,3,4,4-octadeuteriobutane-1,4-diol
• (~2~H_8_)Butane-1,4-diol
• WERYXYBDKMZEQL-SVYQBANQSA-N

• Inchi： 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key： WERYXYBDKMZEQL-SVYQBANQSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])O

Computed Properties

• Exact Mass: 98.118293525g/mol
• Monoisotopic Mass: 98.118293525g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.108 g/mL at 25 °C
• Melting Point: 16 °C(lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4427(lit.)
• PSA: 40.46000
• LogP: -0.24880

1,4-Butane-1,1,2,2,3,3,4,4-d8-diol(9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-67-22
• Safety Instruction： 26-37/39-36-23
• Hazardous Material Identification：
• Risk Phrases：R36/37/38